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Introduction

Pitavastatin is a potent inhibitor of HMG-CoA reductase, an enzyme instrumental in cholesterol
synthesis. As with any pharmaceutical product, ensuring the quality, safety, and efficacy of
pitavastatin formulations is paramount. This application note details the development of a
robust and reliable analytical method for the assay of pitavastatin in a tablet dosage form using
the Analytical Quality by Design (QbD) approach. The QbD framework, as encouraged by
regulatory bodies, emphasizes a systematic, science- and risk-based approach to method
development, leading to a well-understood and robust analytical procedure.[1]

The principles of QbD involve defining an Analytical Target Profile (ATP), identifying Critical
Quality Attributes (CQAS), conducting a risk assessment to identify critical method parameters,
and then using Design of Experiments (DoE) to establish a design space and a robust control
strategy.[2][3] This proactive approach to method development ensures that the analytical
method is fit for its intended purpose throughout its lifecycle.

Analytical Target Profile (ATP) and Critical Quality
Attributes (CQAS)
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The first step in the Analytical QbD process is to define the goal of the analytical method, which
is encapsulated in the Analytical Target Profile (ATP).

Analytical Target Profile (ATP): To develop a simple, rapid, and robust reversed-phase high-
performance liquid chromatography (RP-HPLC) method for the accurate and precise
quantification of pitavastatin in its tablet dosage form.

Based on the ATP, the following Critical Quality Attributes (CQAS) of the analytical method were
identified. CQAs are the method's performance characteristics that must be within certain limits
to ensure the desired quality of the analytical results.

CQAID Critical Quality Attribute Acceptance Criteria
CQA-01 Retention Time 3 - 7 minutes
CQA-02 Tailing Factor <15
CQA-03 Theoretical Plates = 2000
CQA-04 Resolution (from nearest peak) =2.0
Risk Assessment

A risk assessment was performed to identify the analytical method parameters that could
potentially impact the CQAs. An Ishikawa (fishbone) diagram was used to visualize the
potential sources of variability.
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Ishikawa diagram for risk assessment.
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Based on the risk assessment, the following parameters were identified as having a high
potential to impact the CQAs and were therefore selected for further investigation using a
Design of Experiments (DoE) approach:

o Mobile Phase Composition (% Acetonitrile)
» Mobile Phase pH
e Flow Rate (ml/min)

Design of Experiments (DoOE)

A central composite design (CCD) was employed to systematically study the effects of the
selected critical method parameters on the CQAs.[1] This statistical approach allows for the
efficient exploration of the relationships between the variables and the responses, and helps in
identifying the optimal operating conditions.

Experimental Design

© 2026 BenchChem. All rights reserved. 4/13 Tech Support


https://ijpsr.com/bft-article/analytical-quality-by-design-approach-in-rp-hplc-method-development-for-the-assay-of-pitavastatin-in-tablet-dosage-form/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8263585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Flow Rate (ml/min)

Run % Acetonitrile (X1) pH (X2)
(X3)

1 40 3.0 1.0
2 50 3.0 1.0
3 40 4.0 1.0
4 50 4.0 1.0
5 40 3.5 0.8
6 50 35 0.8
7 40 35 1.2
8 50 3.5 1.2
9 35 35 1.0
10 55 3.5 1.0
11 45 2.5 1.0
12 45 4.5 1.0
13 45 3.5 0.7
14 45 3.5 1.3
15 45 35 1.0
16 45 3.5 1.0
17 45 3.5 1.0

DoE Results and Design Space

The results from the DoE were analyzed using statistical software to generate mathematical
models that describe the relationship between the independent variables and the responses.
The analysis of variance (ANOVA) for the responses confirmed the significance of the models.
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Response Model p-value R-squared
Retention Time < 0.0001 0.9925
Tailing Factor 0.0012 0.9568
Theoretical Plates < 0.0001 0.9874

Based on the models, a design space was established where the method consistently meets
the defined CQAs. The optimized method conditions were selected from within this design
space.

Optimized Chromatographic Conditions:

Mobile Phase: Acetonitrile:Water (pH 3.0, adjusted with orthophosphoric acid) (43:57 v/v)[4]
[51[6][7]

Column: C18 (250 x 4.6 mm, 5 um)[1]

Flow Rate: 1.0 mli/min[4][5][6][7]

Detection Wavelength: 249 nm[4]

Injection Volume: 20 pi[4]

Column Temperature: 25°C[4]

Experimental Protocols
Preparation of Standard Stock Solution

o Accurately weigh and transfer 10 mg of pitavastatin reference standard into a 10 ml
volumetric flask.

e Add about 7 ml of the mobile phase and sonicate to dissolve.

e Make up the volume to 10 ml with the mobile phase to obtain a concentration of 1000 pg/ml.

Preparation of Sample Solution
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e Weigh and powder 20 pitavastatin tablets.[4]

o Accurately weigh a quantity of the powder equivalent to 10 mg of pitavastatin and transfer it
to a 10 ml volumetric flask.[4]

o Add approximately 7 ml of the mobile phase and sonicate for 15 minutes to ensure complete
dissolution of the drug.[4]

e Make up the volume to 10 ml with the mobile phase.[4]
o Filter the solution through a 0.45 um membrane filter.[4]

o From the filtered solution, pipette out 1 ml and dilute it to 10 ml with the mobile phase to get
a final concentration of 100 pg/ml.

Method Validation Protocol

The optimized method was validated according to the International Council for Harmonisation
(ICH) Q2(R1) guidelines.[4][5]

o System Suitability: Six replicate injections of the standard solution were made, and the
%RSD for retention time, peak area, tailing factor, and theoretical plates were calculated.

» Specificity: The chromatograms of the blank, placebo, standard, and sample solutions were
compared to assess for any interference at the retention time of pitavastatin.

 Linearity: A series of solutions were prepared from the standard stock solution in the
concentration range of 10-500 ng/ml.[5] A calibration curve was plotted of peak area versus
concentration, and the correlation coefficient and regression equation were determined.

e Precision:

o Repeatability (Intra-day precision): Six replicate injections of the sample solution were
made on the same day, and the %RSD was calculated.[5]

o Intermediate Precision (Inter-day precision): The analysis was repeated on a different day
by a different analyst to assess the reproducibility of the method.[5]
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e Accuracy (Recovery): The accuracy of the method was determined by spiking a known
amount of the standard drug at three different concentration levels (80%, 100%, and 120%)
to the pre-analyzed sample solution. The percentage recovery was then calculated.

e Robustness: The robustness of the method was evaluated by making small, deliberate
changes to the method parameters such as flow rate (0.1 ml/min), mobile phase
composition (x2% acetonitrile), and pH (x0.2). The effect on the system suitability
parameters was observed.

Data Presentation

System Suitability Results

Acceptance
Parameter o Observed Value %RSD
Criteria
Retention Time %RSD <1.0 4.82 min 0.43
Peak Area %RSD < 2.0 168937 1.92
Tailing Factor <15 1.22 0.70
Theoretical Plates = 2000 6692 1.09

Method Validation Summary
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Parameter Results

Linearity Range 10 - 500 ng/mi

Correlation Coefficient (r?) 0.9993[5]

Regression Equation y = 166.54x + 742.43[5]

LOD 1.95 ng/ml[5]

LOQ 5.91 ng/ml[5]

Accuracy (% Recovery) 99.27% - 101.87%]8]

Repeatability (%RSD) 0.89-1.68

Intermediate Precision (%6RSD) 0.84-1.53

Robustness The method was found to be robust.

Control Strategy

A control strategy is a planned set of controls, derived from product and process
understanding, that ensures process performance and product quality.[9]
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Control strategy for the analytical method.

The control strategy for this analytical method includes:

e Input Controls: Use of certified reference standards, HPLC grade solvents, and qualified
columns.

e Process Controls: Regular system suitability testing before each analytical run, and
adherence to the defined ranges for critical method parameters within the design space.

» Output Controls: A thorough review of the chromatographic data and a defined procedure for
handling any out-of-specification results.

Conclusion

This application note demonstrates the successful application of the Analytical Quality by
Design approach to develop a robust and reliable RP-HPLC method for the assay of
pitavastatin in a tablet dosage form. The systematic approach, including risk assessment and
Design of Experiments, provided a thorough understanding of the method's capabilities and
limitations. The established design space and control strategy ensure that the method is fit for
its intended purpose and will consistently deliver accurate and precise results throughout its
lifecycle. The developed method is simple, sensitive, and robust, making it suitable for routine
quantitative analysis of pitavastatin in bulk and tablet dosage forms.[4][5][6][7][10]
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Analytical QbD workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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